Cas no 90370-11-9 (2H-Furo[2,3-h]-1-benzopyran-2-one,6,8-dimethyl-)

• Product name: 2H-Furo[2,3-h]-1-benzopyran-2-one,6,8-dimethyl-
• CAS No: 90370-11-9
• MF: C₁₃H₁₀O₃
• MW: 214.2167
• CID: 807596
• PubChem ID: 146158

2H-Furo[2,3-h]-1-benzopyran-2-one,6,8-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2H-Furo[2,3-h]-1-benzopyran-2-one,6,8-dimethyl-
• 6,5'-dimethylangelicin
• 6,8-dimethylfuro[2,3-h]chromen-2-one
• 2H-Furo(2,3-h)-1-benzopyran-2-one, 6,8-dimethyl-
• 90370-11-9
• CHEMBL435544
• 6,8-Dimethylangelicin
• VWISGRNVMLSLCE-UHFFFAOYSA-N
• DTXSID60238105

• Inchi： InChI=1S/C13H10O3/c1-7-5-9-3-4-11(14)16-13(9)10-6-8(2)15-12(7)10/h3-6H,1-2H3
• InChI Key： VWISGRNVMLSLCE-UHFFFAOYSA-N
• SMILES： CC1=CC2=C(C3=C1OC(=C3)C)OC(=O)C=C2

Computed Properties

• Exact Mass: 214.063
• Monoisotopic Mass: 214.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 39.4Ų
• Tautomer Count: nothing

Experimental Properties

• Density: 1.286
• Boiling Point: 385.9°Cat760mmHg
• Flash Point: 187.2°C
• Refractive Index: 1.633